4-[(6,7-Dimethyl-2-oxochromen-4-yl)methyl]piperazin-2-one

• IUPAC Name: 4-[(6,7-dimethyl-2-oxochromen-4-yl)methyl]piperazin-2-one
• InChI: InChI=1S/C16H18N2O3/c1-10-5-13-12(8-18-4-3-17-15(19)9-18)7-16(20)21-14(13)6-11(10)2/h5-7H,3-4,8-9H2,1-2H3,(H,17,19)
• InChI Key: ZCPKMQXWZADRHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)OC(=O)C=C2CN3CCNC(=O)C3
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

4-[(6,7-Dimethyl-2-oxochromen-4-yl)methyl]piperazin-2-one is a chemical compound that has gained significant attention in scientific research. It is a piperazine derivative that has been synthesized and studied extensively due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-[(6,7-Dimethyl-2-oxochromen-4-yl)methyl]piperazin-2-one is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes and receptors in the body, leading to its observed biological effects.
Biochemical and Physiological Effects:
Studies have shown that 4-[(6,7-Dimethyl-2-oxochromen-4-yl)methyl]piperazin-2-one has a range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms such as bacteria and fungi. Additionally, it has been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential as an anticancer agent. Furthermore, it has been shown to have neuroprotective effects, potentially making it a candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(6,7-Dimethyl-2-oxochromen-4-yl)methyl]piperazin-2-one in lab experiments is its relatively simple synthesis method. Additionally, it has been shown to have a range of biological effects, making it a versatile compound for studying various biological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 4-[(6,7-Dimethyl-2-oxochromen-4-yl)methyl]piperazin-2-one. One potential direction is to further investigate its potential as a drug candidate for the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Additionally, further studies could be conducted to elucidate its mechanism of action and to optimize its biological activity. Finally, the compound could be studied in combination with other drugs to determine its potential use in combination therapies for various diseases.

Synthesis Methods

The synthesis of 4-[(6,7-Dimethyl-2-oxochromen-4-yl)methyl]piperazin-2-one involves the reaction between 6,7-dimethyl-4-hydroxycoumarin and 1-(chloromethyl)-4-methylpiperazine in the presence of a base such as potassium carbonate. The resulting product is a white crystalline powder that is soluble in organic solvents such as ethanol and chloroform.

Scientific Research Applications

The compound has been studied for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been shown to have antimicrobial, antifungal, and antitumor properties. Additionally, it has been studied as a potential drug candidate for the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.